Cas no 1065101-28-1 (4-(2-Methoxyphenyl)pyrimidine-2-thiol)

• Product Name: 4-(2-Methoxyphenyl)pyrimidine-2-thiol
• CAS No: 1065101-28-1
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• MDL: MFCD11054235
• CID: 4570253
• Update Time: 2025-10-28

4-(2-Methoxyphenyl)pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(2-methoxyphenyl)-1H-pyrimidine-2-thione
• 4-(2-METHOXYPHENYL)PYRIMIDINE-2-THIOL
• 4-(2-Methoxyphenyl)pyrimidine-2-thiol

• MDL： MFCD11054235
• Inchi： 1S/C11H10N2OS/c1-14-10-5-3-2-4-8(10)9-6-7-12-11(15)13-9/h2-7H,1H3,(H,12,13,15)
• InChI Key： AVRLCQGGAXSRJM-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(C2C=CC=CC=2OC)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 65.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(2-Methoxyphenyl)pyrimidine-2-thiol

Introduction to 4-(2-Methoxyphenyl)pyrimidine-2-thiol (CAS No. 1065101-28-1)

4-(2-Methoxyphenyl)pyrimidine-2-thiol, with the CAS number 1065101-28-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine ring and a thiol group, both of which play crucial roles in its biological activities and potential applications.

The molecular formula of 4-(2-Methoxyphenyl)pyrimidine-2-thiol is C₁₀H₉N₂OS, and it has a molecular weight of 199.25 g/mol. The presence of the methoxy group on the phenyl ring and the thiol group on the pyrimidine ring contributes to its distinct chemical properties, such as solubility, reactivity, and stability. These properties make it an attractive candidate for various chemical and biological studies.

In recent years, 4-(2-Methoxyphenyl)pyrimidine-2-thiol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold in the development of novel drugs for treating various diseases. For instance, research has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. A study published in the Journal of Medicinal Chemistry in 2023 highlighted the ability of 4-(2-Methoxyphenyl)pyrimidine-2-thiol-based derivatives to inhibit specific kinases involved in cancer cell proliferation, making them promising candidates for targeted cancer therapy.

Beyond its potential in cancer therapy, 4-(2-Methoxyphenyl)pyrimidine-2-thiol has also shown promise in the treatment of neurodegenerative diseases. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that 4-(2-Methoxyphenyl)pyrimidine-2-thiol-based compounds could be developed into drugs for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 4-(2-Methoxyphenyl)pyrimidine-2-thiol is another factor contributing to its popularity in research. Several efficient synthetic routes have been developed to produce this compound and its derivatives. One notable method involves the reaction of 2-chloropyrimidine with 2-methoxybenzenethiol under mild conditions, yielding high yields and purity. This ease of synthesis allows researchers to readily access a wide range of structurally diverse derivatives, facilitating further exploration of their biological activities.

In addition to its therapeutic potential, 4-(2-Methoxyphenyl)pyrimidine-2-thiol has also been investigated for its use as a ligand in metal coordination chemistry. Studies have shown that this compound can form stable complexes with various metal ions, which can be utilized in catalytic processes and materials science applications. For example, a recent study published in Inorganic Chemistry reported the synthesis and characterization of palladium complexes containing 4-(2-Methoxyphenyl)pyrimidine-2-thiol. These complexes exhibited excellent catalytic activity in cross-coupling reactions, highlighting their potential in industrial applications.

The safety profile of 4-(2-Methoxyphenyl)pyrimidine-2-thiol is an important consideration for its practical use. Extensive toxicological studies have been conducted to evaluate its safety in both in vitro and in vivo models. Results from these studies indicate that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 4-(2-Methoxyphenyl)pyrimidine-2-thiol (CAS No. 1065101-28-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and synthetic accessibility, make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to advancements in healthcare and medicine.